tert-Butyl 3-acetyl-4-oxopentanoate

• IUPAC Name: tert-butyl 3-acetyl-4-oxopentanoate
• InChI: InChI=1S/C11H18O4/c1-7(12)9(8(2)13)6-10(14)15-11(3,4)5/h9H,6H2,1-5H3
• InChI Key: SNFYXMPXDXGOGA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(CC(=O)OC(C)(C)C)C(=O)C
• Molecular Formula: C11H18O4
• DSSTOX Substance ID: DTXSID10445044
• Molecular Weight: 214.26 g/mol
• CAS RN: 116423-03-1

Description

“tert-Butyl 3-acetyl-4-oxopentanoate” is a chemical compound with the molecular formula C11H18O4. It is not intended for human or veterinary use and is used for research purposes only.

Synthesis Analysis

The synthesis of compounds similar to “tert-Butyl 3-acetyl-4-oxopentanoate” often involves the use of the tert-butyloxycarbonyl (Boc) as the N α-amino protecting group in peptide synthesis. This can be advantageous in several cases, such as the synthesis of hydrophobic peptides and peptides containing ester and thioester moieties.

Molecular Structure Analysis

The “tert-Butyl 3-acetyl-4-oxopentanoate” molecule contains a total of 38 bond(s). There are 16 non-H bond(s), 3 multiple bond(s), 7 rotatable bond(s), 3 double bond(s), 1 ester(s) (aliphatic), and 2 ketone(s) (aliphatic).

Chemical Reactions Analysis

The unique reactivity pattern elicited by the crowded tert-butyl group is highlighted by summarising characteristic applications. Starting from the use of this simple hydrocarbon moiety in chemical transformations, via its relevance in Nature and its implication in biosynthetic and biodegradation pathways.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Structural Analysis : tert-Butyl 3-acetyl-4-oxopentanoate and its derivatives have been widely utilized in chemical synthesis. For example, tert-Butyl acetothioacetate is used in the synthesis of 3-Acetyl-4-hydroxy-5,5-dimethylfuran-2(4H)-one, demonstrating its role in producing complex organic compounds (Fox & Ley, 2003).
• Biocompatible Polymer Production : It's also used in the synthesis of environmentally benign polymers. For instance, poly(tert-butyl 3,4-dihydroxybutanoate carbonate) derived from tert-butyl 3,4-epoxybutanoate and CO2, indicates its potential in creating biocompatible materials (Tsai, Wang, & Darensbourg, 2016).

Applications in Material Science

• High Energy Density Materials : The compound has been used in creating materials with high energy density, such as tert-butyl 2,2-bis(2,4-dinitrophenyl)ethanoate. Its synthesis and thermal behavior suggest potential applications in energy storage and transfer (Kalaivani, Malarvizhi, & Nethaji, 2012).
• Pharmaceutical Synthesis : It has roles in synthesizing pharmaceutical compounds, like in the total synthesis of cryptophycin-24, where tert-butyl derivatives were crucial intermediates (Eggen et al., 2000).

Environmental and Health Research

• Occupational Health Risks : Studies have explored the health risks associated with tert-butyl compounds, like tert-butyl mercaptan, and their impact on oxidative stress and neurological risks in occupational settings (Zendehdel et al., 2022).

Future Directions

The tert-butyl group, which is part of the “tert-Butyl 3-acetyl-4-oxopentanoate” structure, has found widespread use across many research areas due to its synthetic versatility, controllable conformation, and the presence of cavities or clefts for tailorable guest binding. This suggests that “tert-Butyl 3-acetyl-4-oxopentanoate” and similar compounds may continue to be of interest in future chemical and biological research.